N-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-2-phenoxyacetamide
Description
N-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-2-phenoxyacetamide, also known as PTIO, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Alzheimer’s Disease Research
The 1,2,3-triazole ring system, which is a component of the compound, has been utilized in the synthesis of derivatives with potential application in Alzheimer’s disease research . These derivatives can interact with acetylcholinesterase, an enzyme relevant for developing therapeutic options to counteract neurodegeneration. The compound’s ability to form hydrogen bonds with acetylcholinesterase could be beneficial in designing inhibitors that may slow down the progression of Alzheimer’s disease.
Anticancer Agent Development
1,2,4-Triazole derivatives have shown promise as anticancer agents . The compound could be used to synthesize novel derivatives that exhibit cytotoxic activities against various cancer cell lines. By understanding the mechanism and binding modes of these derivatives, researchers can develop more effective and selective anticancer drugs.
Antimicrobial Activity
Benzimidazole molecules, which share a similar structure with the compound, are effective against various strains of microorganisms . The compound could be explored for its potential antimicrobial properties, contributing to the development of new antibiotics or antiseptics.
Drug Discovery and Pharmacokinetics
The triazole ring is a common scaffold in drug discovery due to its ability to improve pharmacokinetic properties . The compound could be used in computational studies to predict interactions with various biological targets, aiding in the design of drugs with favorable absorption, distribution, metabolism, and excretion (ADME) profiles.
Fluorescence Studies in Coordination Polymers
Triazole derivatives are used in the synthesis of coordination polymers with interesting fluorescence properties . The compound could be incorporated into such polymers, potentially leading to applications in sensing, imaging, or light-emitting devices.
Synthesis of Heterocyclic Compounds
The compound can serve as a precursor in the synthesis of a wide range of heterocyclic compounds . These compounds are crucial in medicinal chemistry for their diverse biological activities and potential therapeutic applications.
properties
IUPAC Name |
2-phenoxy-N-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N6O2/c21-14(7-22-11-4-2-1-3-5-11)19-12-6-13(17-9-16-12)20-10-15-8-18-20/h1-6,8-10H,7H2,(H,16,17,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QOGFVAPHDPFDLV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC(=O)NC2=CC(=NC=N2)N3C=NC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-2-phenoxyacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((1-(4-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(o-tolyl)acetamide](/img/structure/B2591103.png)
![4,6-Dimethyl-2-phenylfuro[2,3-d]pyrimidine](/img/structure/B2591107.png)
![1,1-Bis(4-chlorophenyl)-2-[(2,4-dichlorophenyl)methylamino]ethanol](/img/structure/B2591108.png)
![4-{[bis(2-methoxyethyl)amino]methyl}-6-hydroxy-7-phenyl-2H-chromen-2-one](/img/structure/B2591116.png)
![3-(1-{2-[(2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]acetyl}pyrrolidin-3-yl)-1,3-oxazolidin-2-one](/img/structure/B2591117.png)
